Cas no 2172489-26-6 (3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2172489-26-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6320701
• PubChem ID: 165877515
• Update Time: 2025-10-11

3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• EN300-1541380
• 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• 2172489-26-6

• Inchi： 1S/C27H25BrN2O5/c1-15(25(31)30-24-12-11-17(26(32)33)13-23(24)28)16(2)29-27(34)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,15-16,22H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JNXQMBNMORZZPC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

3-Bromo-4-(3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)benzoic Acid: A Comprehensive Overview

The compound 3-bromo-4-(3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)benzoic acid (CAS No. 2172489-26-6) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzoic acid moiety, a bromine substituent, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile molecule for both academic research and industrial applications.

The Fmoc group is particularly notable as it is widely used in peptide synthesis as a protecting group for amino acids. This feature suggests that the compound could play a role in the synthesis of bioactive peptides or proteins. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of peptide synthesis, making this compound a valuable tool in modern medicinal chemistry.

One of the key areas where this compound has shown promise is in the development of targeted drug delivery systems. The benzoic acid moiety provides a platform for further functionalization, allowing researchers to attach various targeting ligands or drug molecules. This versatility has led to its exploration in the design of drugs that can specifically target cancer cells or other disease-specific tissues, minimizing off-target effects and enhancing therapeutic efficacy.

Recent advancements in computational chemistry have also enabled researchers to predict the bioavailability and pharmacokinetics of this compound more accurately. By using molecular docking studies and pharmacokinetic modeling, scientists can assess how this compound interacts with biological systems and optimize its properties for therapeutic use. These studies have provided valuable insights into the potential of this compound as a lead molecule for drug development.

In addition to its pharmacological applications, the compound has also been studied for its role in material science. The unique combination of functional groups in this molecule makes it a candidate for use in the development of novel materials with specific mechanical or electronic properties. For instance, its ability to form stable amide bonds could be exploited in the creation of high-performance polymers or coatings.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the Fmoc group, bromination, and amide bond formation. Recent advancements in catalytic methods and green chemistry have made these synthesis processes more efficient and environmentally friendly, contributing to the sustainability of research involving this compound.

Furthermore, the compound's stability under various conditions has been extensively studied. Researchers have found that it exhibits good thermal stability and resistance to hydrolysis, which are critical properties for its use in both laboratory settings and industrial applications. These characteristics make it suitable for long-term storage and transportation without degradation.

In conclusion, 3-bromo-4-(3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)benzoic acid (CAS No. 2172489-26-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future developments in chemistry and pharmacology is likely to grow significantly.